
physical properties of 4-cyanopyridine melting
point and boiling point

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Cyanopyridine

Cat. No.: B195900 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Cyanopyridine: Melting and

Boiling Points

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
cyanopyridine (also known as isonicotinonitrile). The information is intended for researchers,

scientists, and drug development professionals who utilize this compound in their work. 4-
Cyanopyridine is a versatile intermediate in the synthesis of pharmaceuticals and

agrochemicals.[1] A thorough understanding of its physical properties is essential for its proper

handling, storage, and application in various chemical processes.

Physical Properties of 4-Cyanopyridine
4-Cyanopyridine is typically a white to off-white or light brown crystalline solid or powder with

a pungent odor at room temperature.[1][2][3][4][5] It is soluble in water, ethanol, and methanol.

[2]

Quantitative Data
The melting and boiling points of 4-cyanopyridine have been reported by various sources. A

summary of these values is presented in the table below for easy comparison. The slight

variations in the reported values can be attributed to differences in the purity of the sample and

the experimental conditions under which the measurements were taken.
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Physical Property Value (°C) Source

Melting Point 76 - 80 Fisher Scientific[2]

78 Stenutz[6]

76 - 79 ChemicalBook[7]

76 - 81 Thermo Scientific Chemicals[3]

77.0 - 81.0
Tokyo Chemical Industry Co.,

Ltd.

76 - 79 CDH Fine Chemical[5]

Boiling Point 194 - 196 Fisher Scientific[2]

214 Stenutz[6]

196 ChemicalBook[7]

198
Tokyo Chemical Industry Co.,

Ltd.

Experimental Protocols for Determination of
Physical Properties
The determination of melting and boiling points is a fundamental procedure for the

characterization and purity assessment of crystalline organic compounds like 4-cyanopyridine.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition, or melting point, is typically sharp, occurring over a

narrow range of 0.5-1.0°C.[8][9] The presence of impurities generally leads to a depression of

the melting point and a broadening of the melting range.[8][9]

A common method for determining the melting point involves a capillary tube and a heating

bath or a melting point apparatus.[8]

General Protocol:
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Sample Preparation: A small amount of finely powdered, dry 4-cyanopyridine is packed into

a capillary tube, which is sealed at one end, to a height of about 3 mm.[8]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb.[8] This assembly is then placed in a heating bath (e.g., a

Thiele tube with mineral oil) or a melting point apparatus with a heated metal block.[8]

Heating: The apparatus is heated slowly, at a rate of approximately 2°C per minute,

especially when approaching the expected melting point.[8] Constant stirring of the heating

bath is necessary to ensure a uniform temperature distribution.[9]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal

melts is recorded as the end of the melting range.[8][9] For accurate results, it is advisable to

perform an initial rapid determination to find the approximate melting point, followed by at

least two more careful measurements.[8]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor. As 4-cyanopyridine is a solid at

room temperature, its boiling point is determined at pressures where it is in a liquid state. The

reported boiling points are likely at or near atmospheric pressure. Standard methods for

determining boiling points of organic compounds, such as distillation or using specialized

equipment that can handle smaller sample sizes, would be employed.

Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

the melting point of a solid sample such as 4-cyanopyridine.
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Sample Preparation

Measurement

Data Analysis

Obtain dry, pure sample of 4-Cyanopyridine

Finely powder the sample

Pack sample into capillary tube (2-3 mm height)

Place capillary in melting point apparatus

Heat apparatus rapidly for approximate M.P.

Cool apparatus and insert new sample

Heat slowly (1-2°C/min) near approximate M.P.

Record T1: First liquid appears

Record T2: All solid disappears

Calculate Melting Range (T2 - T1)

Compare with literature values

Assess purity based on range and depression

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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